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Compound of Interest

Compound Name: 7-Deoxyloganic acid

Cat. No.: B1227630

An In-depth Technical Guide to 7-Deoxyloganic Acid

This guide provides a comprehensive overview of 7-deoxyloganic acid, a pivotal iridoid
monoterpene in the biosynthesis of numerous high-value plant-specialized metabolites. It is
intended for researchers, scientists, and professionals in the fields of natural product chemistry,
plant biochemistry, and drug development.

Chemical Structure and Properties

7-Deoxyloganic acid, with the systematic IUPAC name (1S,4aS,7S,7aR)-1-(3-D-
Glucopyranosyloxy)-7-methyl-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-4-carboxylic acid, is
a glycoside composed of the iridoid aglycone, 7-deoxyloganetic acid, and a 3-D-glucose unit.[1]
[2] As an iridoid, it possesses the characteristic cyclopentanopyran ring system. It is a key
intermediate in the biosynthesis of secologanin, which is a precursor to thousands of
monoterpenoid indole alkaloids (MIAs), including the anticancer agents vinblastine and
vincristine.[2]
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© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1227630?utm_src=pdf-interest
https://www.benchchem.com/product/b1227630?utm_src=pdf-body
https://www.benchchem.com/product/b1227630?utm_src=pdf-body
https://www.benchchem.com/product/b1227630?utm_src=pdf-body
https://www.researchgate.net/publication/373257302_Miliutine_A_acid_a_new_cyclofarnesane_sesquiterpene_from_the_stems_of_Miliusa_velutina
https://en.wikipedia.org/wiki/7-Deoxyloganic_acid
https://en.wikipedia.org/wiki/7-Deoxyloganic_acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1227630?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Identifier Value

CAS Number 22487-36-1[1]

PubChem CID 443322

ChEBI ID CHEBI:2260

InChl Key DSXFHNSGLYXPNG-YDYVGBNJSA-N[1]

C[C@H]1CC[C@H]2[C@@H]1--INVALID-LINK-
SMILES -O[C@H]3--INVALID-LINK--
C0)0)0">C@@HO[1]

Physicochemical Properties

Property Value
Molecular Formula C16H2409[1]
Molar Mass 360.36 g/mol [1]
Appearance White solid (typical for isolated iridoids)

- Soluble in water and polar organic solvents like
Solubility

methanol and ethanol

Biological Role Plant metabolite[3]

Spectroscopic Data

The complete assignment of *H and 3C NMR spectra for 7-deoxyloganic acid has been
reported in various deuterated solvents, providing a definitive method for its identification. A
single-crystal X-ray diffraction analysis of its tetraacetate derivative has also been performed to
confirm its stereochemistry. The following table summarizes the *H and 3C NMR chemical
shifts as reported for a CDsOD solution.

Table 1: *H and 3C NMR Spectroscopic Data for 7-Deoxyloganic Acid in CDsOD (Data
sourced from Teng, R. W., et al., Magn Reson Chem, 2005)
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'H (8, ppm, multiplicity, J

Position 13C (0, ppm) .
in Hz)
Aglycone
1 95.2 5.58 (d, 2.0)
3 152.1 7.45 (s)
4 112.5
5 31.8 2.95 (m)
6 275 1.85 (m), 1.65 (M)
7 42.1 2.10 (m)
8 46.5 2.25 (m)
9 34.1 2.40 (m)
10 (CHs) 13.2 1.05 (d, 7.0)
11 (COOH) 170.1
Glucose
1' 100.2 4.75 (d, 8.0)
2' 74.8 3.20 (dd, 8.0, 9.0)
3 77.9 3.35(t, 9.0)
4 71.6 3.28 (t, 9.0)
5' 78.1 3.30 (m)
. 626 3.85 (dd, 2.0, 12.0), 3.68 (dd,

5.5, 12.0)

Biosynthesis and Biological Role

7-Deoxyloganic acid is a central intermediate in the iridoid pathway, which originates from
geranyl pyrophosphate (GPP). Its formation and subsequent conversion are critical for the
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production of secoiridoids and MIAs in various plant species, most notably Catharanthus
roseus (Madagascar periwinkle).

Biosynthetic Pathway

The biosynthesis proceeds through the following key steps:

» Formation of 7-Deoxyloganetic Acid: The pathway begins with the monoterpene geraniol.
Through a series of reactions including hydroxylation, oxidation, and cyclization, the iridoid
scaffold is formed. The intermediate nepetalactol is then oxidized in three successive steps
by the cytochrome P450 enzyme Iridoid Oxidase (10), also known as 7-Deoxyloganetic Acid
Synthase (7DLS), to yield 7-deoxyloganetic acid.[4][5]

e Glucosylation: 7-deoxyloganetic acid is glucosylated at the C1-hydroxyl group by the enzyme
7-deoxyloganetic acid glucosyltransferase (7-DLGT), using UDP-glucose as the sugar donor,
to produce 7-deoxyloganic acid.[2][4]

» Hydroxylation: 7-deoxyloganic acid is then hydroxylated at the C7 position by 7-
deoxyloganic acid hydroxylase (7-DLH), another cytochrome P450 enzyme, to form loganic
acid.[2]

o Downstream Conversion: Loganic acid is further metabolized to secologanin, the direct
precursor for the synthesis of MIAs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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